Cas no 72730-90-6 (1H-Pyrazole-4,5-dione,3-methyl-1-phenyl-, 4-[2-[3-(trifluoromethyl)phenyl]hydrazone])

• Product Name: 1H-Pyrazole-4,5-dione,3-methyl-1-phenyl-, 4-[2-[3-(trifluoromethyl)phenyl]hydrazone]
• CAS No: 72730-90-6
• MF: C₁₇H₁₃F₃N₄O
• MW: 346.306533575058
• CID: 581616
• PubChem ID: 321121
• Update Time: 2025-04-19

1H-Pyrazole-4,5-dione,3-methyl-1-phenyl-, 4-[2-[3-(trifluoromethyl)phenyl]hydrazone] Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4,5-dione,3-methyl-1-phenyl-, 4-[2-[3-(trifluoromethyl)phenyl]hydrazone]
• (4E)-5-methyl-2-phenyl-4-[[3-(trifluoromethyl)phenyl]hydrazinylidene]pyrazol-3-one
• AC1NWHYY
• MolPort-000-419-775
• NSC270453
• NSC-270453
• STK868974
• DTXSID10420694
• 72730-90-6
• AKOS002161970
• AKOS004908460
• (4E)-5-methyl-2-phenyl-4-{2-[3-(trifluoromethyl)phenyl]hydrazinylidene}-2,4-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C17H13F3N4O/c1-11-15(16(25)24(23-11)14-8-3-2-4-9-14)22-21-13-7-5-6-12(10-13)17(18,19)20/h2-10,23H,1H3/b22-21+
• InChI Key： RVJZNCLTVYTUHR-QURGRASLSA-N
• SMILES： FC(C1C=CC=C(C=1)/N=N/C1C(N(C2C=CC=CC=2)NC=1C)=O)(F)F

Computed Properties

• Exact Mass: 346.10429
• Monoisotopic Mass: 346.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 57.1A^2
• XLogP3: 4.7

Experimental Properties

• Density: 1.35
• Boiling Point: 408.7°Cat760mmHg
• Flash Point: 201°C
• Refractive Index: 1.596
• PSA: 57.06
• LogP: 3.46960